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Compound of Interest

Compound Name:
2,4-Dichlorobenzenesulfonyl

chloride

Cat. No.: B102000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers for

2,4-Dichlorobenzenesulfonyl chloride (CAS No. 16271-33-3), a key reagent in organic

synthesis, particularly in the development of novel sulfonamide-based therapeutics. This guide

offers a comparative summary of suppliers, detailed experimental protocols for its use, and

visual workflows to aid in laboratory applications.

Commercial Supplier Overview
Sourcing high-quality 2,4-Dichlorobenzenesulfonyl chloride is critical for reproducible and

reliable experimental outcomes. A variety of chemical suppliers offer this reagent with different

purity levels, quantities, and pricing. Below is a summary of prominent commercial suppliers.
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Supplier
Product
Number
(Example)

Purity
Available
Quantities

Price (USD,
Example)

Sigma-Aldrich 545694 97% 5 g $43.50

TCI America D4037 >98.0% (GC) 5 g, 25 g $52.00 (25 g)[1]

Cayman

Chemical
16271 ≥98% - -

Santa Cruz

Biotechnology
sc-239144 ≥98% - -

MedChemExpres

s
HY-W013409 - - -

CHEMLYTE

SOLUTIONS

CO.,LTD

- 99.00% - -

HANGZHOU

LEAP CHEM

CO., LTD.

- 99.00% - -

Henan Lihao

Chem Plant

Limited

-
99% (Industrial

Grade)
-

$1.00 - $100.00 /

KG

Note: Pricing and availability are subject to change. It is recommended to visit the supplier's

website for the most current information. Purity levels may be determined by different analytical

methods (e.g., GC, Titration), and researchers should consult the certificate of analysis for

detailed information.

Key Chemical and Physical Properties
2,4-Dichlorobenzenesulfonyl chloride is a white to off-white solid. Key physical and chemical

properties are summarized below.
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Property Value

CAS Number 16271-33-3

Molecular Formula C₆H₃Cl₃O₂S

Molecular Weight 245.51 g/mol [2]

Melting Point 55-58 °C (lit.)[2]

Boiling Point 158 °C at 10 mmHg

Appearance White to off-white solid

Experimental Protocols
2,4-Dichlorobenzenesulfonyl chloride is a versatile reagent primarily used in the synthesis of

sulfonamides. The following section provides a detailed experimental protocol for a

representative synthesis of an N-aryl-2,4-dichlorobenzenesulfonamide.

Synthesis of N-(4-methoxyphenyl)-2,4-
dichlorobenzenesulfonamide
This protocol describes the reaction of 2,4-Dichlorobenzenesulfonyl chloride with p-anisidine

in the presence of a base.

Materials and Reagents:

2,4-Dichlorobenzenesulfonyl chloride

p-Anisidine (4-methoxyaniline)

Triethylamine (Et₃N) or Pyridine

Dichloromethane (DCM), anhydrous

Deionized water

1M Hydrochloric acid (HCl)
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve p-anisidine (1.0 equivalent) in anhydrous dichloromethane (DCM).

Addition of Base: To the stirred solution, add triethylamine (1.2 equivalents). Stir the mixture

at room temperature for 10 minutes.

Addition of Sulfonyl Chloride: Slowly add a solution of 2,4-Dichlorobenzenesulfonyl
chloride (1.05 equivalents) in anhydrous DCM to the reaction mixture dropwise over 15

minutes. An exothermic reaction may be observed. Maintain the temperature with a water

bath if necessary.

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC) by observing the

consumption of the starting materials.

Work-up: Upon completion of the reaction, quench the reaction by adding deionized water.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer twice with DCM.

Washing: Combine the organic layers and wash successively with 1M HCl, saturated

aqueous NaHCO₃ solution, and finally with brine.
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Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography on silica gel.

Safety Precautions: 2,4-Dichlorobenzenesulfonyl chloride is corrosive and moisture-

sensitive. Handle it in a fume hood wearing appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. The reaction generates HCl gas, which should

be trapped or neutralized.

Visualizing Workflows
Supplier Selection Logic
The selection of a suitable commercial supplier often involves a multi-faceted decision-making

process. The following diagram illustrates the logical workflow for choosing a supplier based on

key research and development criteria.
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Define Project Requirements

Purity Specification Required Quantity Budget Constraints

Identify Potential Suppliers

Request Quotes & Lead Times

Evaluate Supplier Data

Does Purity Meet Spec?

Is Quantity Available?

Yes

Re-evaluate Requirements or Suppliers

No

Is Price within Budget?

Yes

No

Select Optimal Supplier

Yes No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichlorobenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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